Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0193070 | Doxazosin, (S)- | 104874-86-4 | C23H25N5O5 |
| VC0193072 | Diltiazem Impurity D (N-Desmethyl diltiazem HCl) | 130606-60-9 | C21H25ClN2O4S |
| VC0029785 | N-Trityl Candesartan | 139481-72-4 | C43H34N6O3 |
| VC0193036 | 4'-Hydroxyphenyl Carvedilol | 142227-49-4 | C24H26N2O5 |
| VC0193067 | Carbonimidic dichloride, (2,6-dichlorophenyl)- | 21709-18-2 | C7H3Cl4N |
| VC0193035 | Captopril EP Impurity E | 23500-15-4 | C9H15NO3 |
| VC0193043 | 3-Mercapto-2-methylpropionic acid | 26473-47-2 | C4H8O2S |
| VC0193034 | N-[2-(2-Methoxyphenoxy)ethyl]benzyl amine | 3246-03-5 | C16H19NO2 |
| VC0193059 | 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid | 5270-74-6 | C14H10ClNO5S |
| VC0193065 | 1-Acetyl-2-imidazolidinone | 5391-39-9 | C5H8N2O2 |
| VC0193066 | 1-[2-(2,6-Dichloroanilino)-4,5-dihydroimidazol-1-yl]ethanone | 54707-71-0 | C11H11Cl2N3O |
| VC0193042 | 3-Bromo-2-methylpropionic Acid | 56970-78-6 | C4H7BrO2 |
| VC0193081 | Eprosartan related compound D | 6232-88-8 | C8H7BrO2 |
| VC0193028 | Captopril Impurity F | 63250-36-2 | C9H15NO3S |
| VC0193074 | Doxazosin, (R)- | 70918-17-1 | C23H25N5O5 |
| VC0193073 | 1-(2,3-Dihydro-1,4-benzodioxin-2-ylcarbonyl)piperazine hydrochloride | 70918-74-0 | C13H17ClN2O3 |
| VC0193056 | Carvedilol Impurity C | 72955-94-3 | C31H32N2O4 |
| VC0193037 | O-Desmethyl carvedilol | 72956-44-6 | C23H24N2O4 |
| VC0193045 | Captopril EP Impurity B | 80629-35-2 | C9H14BrNO3 |
| VC0193057 | Cilazaprilat | 90139-06-3 | C20H27N3O5 |
| VC0193026 | 3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carbazol-4-yloxy)propan-2-ol) | 918903-20-5 | C39H39N3O6 |
| VC0193030 | R-(+)-Carvedilol | 95093-99-5 | C24H26N2O4 |
| VC0193039 | S-(-)-Carvedilol | 95094-00-1 | C24H26N2O4 |
| VC0193075 | Methyl (7R,8R,10S,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-carboxylate | 95716-70-4 | C24H30O5 |
| VC0193082 | Eplerenone EP Impurity F Potassium Salt | 95716-98-6 | C24H31O7K |